Cas no 2138177-15-6 (Oxane-3-sulfinamide)

• Product Name: Oxane-3-sulfinamide
• CAS No: 2138177-15-6
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 5870052
• PubChem ID: 165452602
• Update Time: 2025-05-20

Oxane-3-sulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732409
• oxane-3-sulfinamide
• 2138177-15-6
• Oxane-3-sulfinamide

• Inchi： 1S/C5H11NO2S/c6-9(7)5-2-1-3-8-4-5/h5H,1-4,6H2
• InChI Key： WUMDKKGXUZXSMJ-UHFFFAOYSA-N
• SMILES： S(C1COCCC1)(N)=O

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.5Ų

Additional information on Oxane-3-sulfinamide

Oxane-3-sulfinamide: A Comprehensive Overview

Oxane-3-sulfinamide, with the CAS number 2138177-15-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, also known as oxane sulfinamide, belongs to the class of sulfinamides, which are widely studied for their roles in various chemical reactions and industrial processes. The molecule consists of a sulfinyl group attached to an amide functional group, making it a versatile compound with diverse applications.

Recent studies have highlighted the importance of oxane-3-sulfinamide in the field of organic synthesis. Its ability to act as a catalyst in certain reactions has been extensively explored, particularly in the context of asymmetric synthesis. Researchers have found that this compound can significantly enhance the efficiency and selectivity of reactions, making it a valuable tool in the development of complex organic molecules. For instance, a study published in *Nature Chemistry* demonstrated how oxane sulfinamide can be used to facilitate the formation of chiral centers in organic compounds, a critical step in drug discovery.

In addition to its catalytic properties, oxane-3-sulfinamide has shown promise in materials science. Its thermal stability and ability to form stable complexes make it an ideal candidate for use in high-performance materials. Recent research has focused on its potential as a precursor for advanced polymers and composites. A team of scientists at the University of California reported that incorporating oxane sulfinamide into polymer matrices significantly improved their mechanical properties, paving the way for its use in aerospace and automotive industries.

The synthesis of oxane-3-sulfinamide involves a multi-step process that requires precise control over reaction conditions. Traditionally, the compound is synthesized through the reaction of oxetanone with sulfonamides under specific catalytic conditions. However, recent advancements have introduced more efficient methods, such as microwave-assisted synthesis, which reduce reaction times and improve yields. These developments have made oxane sulfinamide more accessible for large-scale production and industrial applications.

One area where oxane-3-sulfinamide has shown remarkable potential is in pharmaceuticals. Its unique structure allows it to interact with biological molecules in ways that are beneficial for drug design. For example, studies have shown that derivatives of oxane sulfinamide can inhibit certain enzymes associated with neurodegenerative diseases, offering new avenues for therapeutic intervention. Furthermore, its ability to act as a bioisostere—a structural analog that retains biological activity—makes it a valuable tool in medicinal chemistry.

The environmental impact of oxane-3-sulfinamide is another area of active research. As industries increasingly prioritize sustainability, understanding the ecological footprint of chemical compounds becomes crucial. Recent studies have focused on the biodegradability and toxicity of oxane sulfinamide, with promising results indicating that it is less harmful to aquatic life compared to traditional sulfinamides. This makes it a more eco-friendly option for industrial applications.

In conclusion, oxane-3-sulfinamide (CAS No: 2138177-15-6) is a multifaceted compound with a wide range of applications across various fields. From catalysis and materials science to pharmaceuticals and environmental chemistry, its versatility continues to drive innovation. As research into this compound progresses, it is likely to play an even more significant role in shaping future technologies and industries.